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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

A Technical Guide to Aluminum Formate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of aluminum formate, detailing its

chemical properties, synthesis protocols, and its interaction with biological signaling pathways.

The information is intended for researchers, scientists, and professionals in drug development

who may encounter this compound in their work, either as a chemical intermediate, a material

with unique properties, or in the context of aluminum toxicology.

Core Chemical Identity
Aluminum formate, also known as aluminum triformate, is the aluminum salt of formic acid. It

exists in an anhydrous form as well as a trihydrate.

Chemical Formula: Al(HCOO)₃[1][2][3]

Molecular Formula: C₃H₃AlO₆[4][5][6]

The structure consists of an aluminum ion (Al³⁺) coordinated to three formate anions (HCOO⁻).

A hydrated form, aluminum formate trihydrate, also exists with the chemical formula

Al(HCOO)₃·3H₂O.[7][8]

Quantitative Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15289006?utm_src=pdf-interest
http://carepapers.s3.amazonaws.com/2022/sciadv.ade1473.pdf
https://www.researchgate.net/publication/272924847_Preparation_and_coagulation_performance_of_solid_aluminium_formate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2416843.htm
https://www.azom.com/article.aspx?ArticleID=3352
https://en.wikipedia.org/wiki/Aluminium_formate
https://pmc.ncbi.nlm.nih.gov/articles/PMC2634143/
https://www.osti.gov/servlets/purl/2283831
https://pubmed.ncbi.nlm.nih.gov/30340679/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes key quantitative data for anhydrous aluminum formate.

Property Value Reference(s)

Molar Mass 162.03 g/mol [4][5][9]

Appearance White crystalline powder [3]

Solubility in Water
Slightly soluble in cold water,

soluble in hot water.
[3]

Calculated Elemental

Composition
C: 22.24%, H: 1.87% [10]

Observed Elemental

Composition
C: 21.23%, H: 1.93% [10]

Experimental Protocols
Detailed methodologies for the synthesis of aluminum formate are crucial for researchers.

Below are two common laboratory-scale synthesis protocols.

Protocol 1: Reflux Synthesis from Aluminum Hydroxide
This method involves the reaction of aluminum hydroxide with an excess of formic acid under

reflux conditions.

Materials:

Aluminum hydroxide (Al(OH)₃)

Formic acid (HCOOH), 98-100%

Ethanol

250 mL three-neck round-bottom flask

Condenser

Heating mantle
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Centrifuge

Vacuum filtration apparatus

Procedure:

In a 250 mL three-neck round-bottom flask, add 1.2 g (0.015 mol) of aluminum hydroxide to

100 mL of formic acid.[10]

Heat the mixture to 100°C and maintain it under reflux for 48 hours.[10]

After the reaction is complete, cool the mixture to room temperature.

Separate the resulting white solid from the excess formic acid via centrifugation.[10]

Wash the solid product with a copious amount of ethanol.

Collect the white solid by vacuum filtration.[10]

The resulting product is an adduct, Al(HCOO)₃(CO₂)₀.₇₅(H₂O)₀.₂₅(HCOOH)₀.₂₅.[5]

To obtain pure aluminum formate, Al(HCOO)₃, the as-synthesized material must be activated

by heating at 180°C to remove the guest molecules.[5]

Protocol 2: Solvothermal Synthesis
This method yields crystalline aluminum formate.

Materials:

Aluminum hydroxide (Al(OH)₃)

Formic acid (HCOOH)

Teflon-lined stainless steel autoclave (23 mL)

Magnetic stirrer

Procedure:
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Add 50 mg (0.234 mmol) of aluminum hydroxide and 7 mL of formic acid into a Teflon liner.

Stir the mixture at room temperature for 30 minutes to form a homogeneous suspension.

Place the sealed Teflon liner into a 23 mL Parr stainless steel autoclave.

Heat the autoclave at 130°C for 3 days.

Allow the autoclave to cool slowly to room temperature.

The resulting colorless cubic crystals are collected.

Applications and Biological Interactions
While aluminum formate has industrial applications in waterproofing, as a mordant, and in

paper manufacturing, its relevance to the specified audience lies in its properties as a metal-

organic framework (MOF) and the toxicological implications of the aluminum ion.[3]

Aluminum Formate as a Metal-Organic Framework
(MOF)
Aluminum formate is a simple and cost-effective MOF that has shown significant promise for

gas capture and storage, particularly for carbon dioxide and hydrogen. This is relevant for

researchers in materials science and green chemistry.

Below is a conceptual workflow for CO₂ capture using aluminum formate.
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Conceptual workflow for CO₂ capture using activated aluminum formate (ALF).

Interaction with Biological Signaling Pathways
The aluminum ion (Al³⁺) is a known toxicant, and its effects on cellular signaling are of interest

in drug development and toxicology. Research has shown that Al³⁺ can interfere with

phospholipid signaling cascades, which are crucial for various cellular processes. Specifically,

Al³⁺ has been found to inhibit the formation of phosphatidic acid (PA) by blocking the

phospholipase C (PLC) / diacylglycerol kinase (DGK) pathway.[6]

The following diagram illustrates the inhibitory effect of Al³⁺ on this signaling pathway.
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Inhibition of the PLC/DGK pathway by the aluminum ion (Al³⁺).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15289006?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289006?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. carepapers.s3.amazonaws.com [carepapers.s3.amazonaws.com]

2. researchgate.net [researchgate.net]

3. ALUMINUM FORMATE | 7360-53-4 [chemicalbook.com]

4. azom.com [azom.com]

5. Aluminium formate - Wikipedia [en.wikipedia.org]

6. Does Aluminum Generate a Bonafide Phospholipd Signal Cascade? - PMC
[pmc.ncbi.nlm.nih.gov]

7. osti.gov [osti.gov]

8. Aluminum formate (AF): Synthesis, characterization and application in dye wastewater
treatment - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Aluminum formate | C3H3AlO6 | CID 62632 - PubChem [pubchem.ncbi.nlm.nih.gov]

10. Aluminum formate, Al(HCOO)3: An earth-abundant, scalable, and highly selective
material for CO2 capture - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [what is the chemical formula of Aluminiumformiat].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289006#what-is-the-chemical-formula-of-
aluminiumformiat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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